![molecular formula C6H5N3O B026582 1-Hydroxybenzotriazole CAS No. 2592-95-2](/img/structure/B26582.png)
1-Hydroxybenzotriazole
Overview
Description
1-Hydroxybenzotriazole is a coupling reagent used to synthesize amides by the condensation reaction between the activated ester/acid and the amino group of protected amino acids . It is also used as a racemization suppressor during peptide synthesis .
Synthesis Analysis
This compound (HOBt) plays a significant role in reducing the racemization during peptide synthesis . The conjugate addition of HOBt to E-vinylogous γ-amino acids mediated by the HBTU is moderately diastereoselective . The reaction results in novel β-benzotriazole N-oxide (β-BtO) substituted γ-amino acids .Molecular Structure Analysis
The molecular formula of this compound is C6H5N3O . It has a molecular weight of 135.12 g/mol . The IUPAC name is this compound .Chemical Reactions Analysis
This compound (HOBt) plays a significant role in reducing the racemization during peptide synthesis . It is used as a coupling additive . The conjugate addition of HOBt to E-vinylogous γ-amino acids mediated by the HBTU is moderately diastereoselective .Physical And Chemical Properties Analysis
This compound is a white crystalline powder . It has a molecular weight of 135.12 g/mol . The density is 1 g/cm3 . The melting point is 156-159°C , and the boiling point is 149-150°C . The solubility is 4.201g/L at 29℃ .Scientific Research Applications
Oligosaccharide Synthesis : HOBt can be used in the synthesis of nucleofuges, particularly in the context of oligosaccharide synthesis (Neralkar, Mishra, & Hotha, 2017).
Ester Hydrolysis Catalyst : It shows potential as a catalyst for ester hydrolysis reactions, where its activity can be enhanced by lowering its pK(a) and fep values (Kumar, Ganguly, & Bhattacharya, 2004).
Corrosion Inhibition : HOBt is effective in inhibiting copper corrosion in sulphate solutions. This inhibition is more pronounced in neutral solutions and involves the formation of complex polymers on the copper surface at high pH levels (Youda, Nishihara, & Aramaki, 1988).
Explosive Properties : In specific conditions, HOBt exhibits explosive properties, which is relevant for its use as a peptide coupling reagent (Wehrstedt, Wandrey, & Heitkamp, 2005).
Tautomeric Equilibria in Gas Phase : Studies involving photoelectron spectroscopy reveal that HOBt exists in the gas phase, demonstrating tautomeric equilibria in such conditions (Pfister-guillouzo et al., 1995).
Iron Corrosion Inhibition : Similar to its effect on copper, HOBt also inhibits iron corrosion in aerated acidic media, with its effectiveness varying based on the acidic environment (Babić-Samardžija & Hackerman, 2005).
Delignification of Kraft Pulp : HOBt serves as an efficient mediator in the laccase-mediated delignification process of kraft pulp, with the N-hydroxy unit playing a critical role (Sealey, Ragauskas, & Elder, 1999).
Antimycobacterial Activity : Certain derivatives of benzotriazole, including HOBt, exhibit high antimycobacterial activity, comparable to standard treatments like isoniazide (Augustynowicz-Kopeć, Zwolska, Orzeszko, & Kazimierczuk, 2008).
Mechanism of Action
Target of Action
1-Hydroxybenzotriazole (HOBt) is an organic compound that is primarily used in peptide synthesis . Its primary targets are the carboxyl groups of amino acids, which it helps to activate for peptide bond formation .
Mode of Action
HOBt acts as a coupling reagent in peptide synthesis . It is used to produce activated esters of amino acids, which are then able to form peptide bonds with other amino acids . HOBt itself becomes part of the activated ester, and is later removed during the reaction . This process helps to suppress the racemization of chiral molecules, improving the efficiency of peptide synthesis .
Biochemical Pathways
The primary biochemical pathway affected by HOBt is peptide synthesis . By facilitating the formation of peptide bonds, HOBt plays a crucial role in the creation of peptides and proteins, which are essential components of all living organisms .
Pharmacokinetics
It’s worth noting that hobt is a small, relatively nonpolar molecule, which suggests that it could potentially be well-absorbed and distributed throughout the body if it were administered as a drug .
Result of Action
The primary result of HOBt’s action is the formation of peptide bonds, leading to the synthesis of peptides and proteins . This can have a wide range of downstream effects, depending on the specific peptides or proteins being synthesized .
Action Environment
HOBt is typically used in a laboratory setting, under carefully controlled conditions . Factors such as temperature, pH, and the presence of other reagents can all influence its action and efficacy . It’s also worth noting that HOBt is sensitive to moisture and can be explosive when dry , so proper storage and handling are essential for its safe use.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1-Hydroxybenzotriazole is known for its unique electronic structure, which facilitates its role as a coupling agent in peptide synthesis . The hydroxyl group attached to the benzotriazole ring increases the compound’s reactivity, making it an effective catalyst in the formation of amide bonds . It is used to produce activated esters, which are insoluble and react with amines at ambient temperature to give amides .
Cellular Effects
While specific cellular effects of this compound are not widely reported, it is known that the compound plays a significant role in reducing the racemization during peptide synthesis . This suggests that it may have an impact on cellular processes involving peptide formation.
Molecular Mechanism
The molecular mechanism of this compound involves its role as a coupling reagent used to synthesize amides by the condensation reaction between the activated ester/acid and the amino group of protected amino acids . It is also used as a racemization suppressor during peptide synthesis .
Temporal Effects in Laboratory Settings
In the oxidation of various compounds by laccase from Trametes versicolor, this compound was found to be a competitive inhibitor of the oxidation at low concentrations, but at high concentrations, it was a noncompetitive inhibitor .
Metabolic Pathways
It is known that the compound plays a crucial role in the synthesis of peptides, suggesting its involvement in protein metabolism .
properties
IUPAC Name |
1-hydroxybenzotriazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O/c10-9-6-4-2-1-3-5(6)7-8-9/h1-4,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASOKPJOREAFHNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
40150-21-8 (hydrochloride salt), 63307-62-0 (ammonium salt) | |
Record name | 1-Hydroxybenzotriazole | |
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DSSTOX Substance ID |
DTXSID3044627 | |
Record name | 1-Hydroxybenzotriazole | |
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Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid; [Merck Index] Light yellow fine crystals with lumps; [Sigma-Aldrich MSDS] | |
Record name | 1-Hydroxybenzotriazole | |
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Solubility |
8.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24825454 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
2592-95-2 | |
Record name | 1-Hydroxybenzotriazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2592-95-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Hydroxybenzotriazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002592952 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Benzotriazole, 1-hydroxy- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 1-Hydroxybenzotriazole | |
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Record name | 1-hydroxybenzotriazole | |
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Record name | 1-Hydroxybenzotriazole | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: 1-Hydroxybenzotriazole (HOBt) primarily acts as a coupling additive in peptide synthesis, suppressing racemization during the coupling of amino acids. [] Its mechanism involves reacting with activated carboxylic acid derivatives to form activated esters, which are less prone to racemization and more efficient in reacting with amines to form peptide bonds. [, ] This improves the yield and purity of synthesized peptides. [, , ]
A:
- Spectroscopic Data:
A: HOBt is compatible with various solvents used in organic synthesis, including N,N-dimethylformamide (DMF), dichloromethane, and acetonitrile. [, ] Its stability is influenced by factors like pH, temperature, and the presence of oxidizing agents. [, , , ]
ANone:
- HOBt acts as a catalyst in ester hydrolysis reactions. []
- It serves as a redox mediator in enzymatic reactions catalyzed by laccases, facilitating the degradation of lignin and various pollutants. [, , , , , , ]
- HOBt enhances the efficiency of nucleoside esterification to solid-phase supports in oligonucleotide synthesis. []
A:
- Ab initio and density functional theory (DFT) calculations have been used to investigate the electronic structure, geometry, and reactivity of HOBt and its derivatives. [, ]
- These studies have helped in understanding the nucleophilic character of HOBt and its role in catalysis. [, ]
- Molecular modeling has been utilized to rationalize the chemoselective oxidation of catechin derivatives by the Trametes villosa laccase/HOBt system. [, ]
A:
- Electron-withdrawing substituents on the benzotriazole ring lower the pKa of HOBt, making it a better nucleophile. []
- The overall impact of substituents on HOBt's activity depends on the balance between these factors. []
- The position and nature of substituents can also influence the stereoselectivity of HOBt-mediated reactions. []
ANone:
- HOBt's stability is influenced by factors like pH, temperature, and exposure to light. [, ]
- Formulation strategies to improve stability may involve using appropriate solvents, controlling pH, and adding antioxidants. []
ANone:
ANone: The provided research focuses on the synthetic applications of HOBt and does not contain information regarding its PK/PD properties.
ANone: The provided research focuses on HOBt's role as a reagent or catalyst in chemical and biochemical reactions. As such, it does not contain information on its in vitro or in vivo efficacy.
A:
- High-Performance Liquid Chromatography (HPLC): Used to separate and quantify HOBt and its derivatives in various matrices, including fermentation media and reaction mixtures. [, ]
- Spectrophotometry: Employed to determine HOBt concentration based on its UV-Vis absorbance properties. []
- Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information and can be used to study the interactions of HOBt with other molecules. [, ]
- X-ray Photoelectron Spectroscopy (XPS): Used to analyze the surface chemistry of HOBt adsorbed on metal surfaces. []
A:
- HOBt can be degraded by enzymatic systems, such as those involving laccases, into less harmful products. [, , , ]
A:
- The solubility of HOBt has been determined in various solvents, including methanol, ethanol, acetone, and DMF. []
- The solubility of HOBt generally increases with temperature. []
ANone: Analytical methods for HOBt are validated for accuracy, precision, specificity, linearity, and robustness according to established guidelines and regulations.
ANone:
- Yes, several alternatives to HOBt exist, including 1-hydroxy-7-azabenzotriazole (HOAt) and OxymaPure. [, , , ]
- These alternatives often offer advantages such as improved coupling efficiency, reduced racemization, and enhanced solubility. [, , , ]
ANone:
A:
ANone:
- Introduction as a Peptide Coupling Additive: HOBt was first introduced as a peptide coupling additive in the 1970s. []
- Mechanism of Action Elucidated: Its mechanism of action, involving the formation of activated esters, was subsequently elucidated. [, ]
- Application as a Redox Mediator: HOBt's use as a redox mediator in laccase-catalyzed reactions emerged later. [, , , ]
- Development of Alternatives: The search for more efficient and environmentally friendly alternatives to HOBt continues. [, , , ]
ANone: Yes, HOBt research spans multiple disciplines:
- Organic Chemistry: Development of novel synthetic applications and HOBt derivatives. [, , , , , , ]
- Biochemistry: Exploring its role as a redox mediator in enzymatic reactions. [, , , , , , ]
- Biotechnology: Applications in peptide and oligonucleotide synthesis. [, , , , , ]
- Environmental Science: Investigating its degradation and impact on the environment. [, , , , ]
- Materials Science: Studying its use as a corrosion inhibitor. [, ]
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